Cas no 108392-10-5 (2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium)

• Product Name: 2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium
• CAS No: 108392-10-5
• Molecular Formula: C₄₁H₈₁N₂O₆P
• Molecular Weight: 729.06544
• CID: 216749
• PubChem ID: 6443882

2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium Properties

Names and Identifiers

• 2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyethyl-trimethyl-azanium
• N-oleoyl-D-erythro-sphingosylphosphorylcholine
• 2-[[(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enoxy]-oxido-phosphoryl]oxyeth...
• (2S,3R,4E)-3-hydroxy-2-[(9Z)-octadec-9-enoylamino]octadec-4-en-1-yl 2-(trimethylammonio)ethyl phosphate
• N-Oleoylsphingomyelin
• N-Oleoyl-sphingomyelin
• N-OLEOYL-D-SPHINGOMYELIN
• N-Oleoyl-D-sphingomyelin semisynthetic from bovine brain sphingomyelin
• 18:1(9Z))
• SM d36:2
• Oleic Sphingomyelin
• 108392-10-5
• N-(9Z-octadecenoyl)-sphing-4-enine-1-phosphocholine
• LMSP03010029
• CHEBI:84487
• NBEADXWAAWCCDG-QDDWGVBQSA-N
• DTXSID001334466
• 18:1 SM (d18:1/18:1(9Z))
• 18:1 SM (d18:1/18:1(9Z)), N-oleoyl-D-erythro-sphingosylphosphorylcholine, chloroform
• Q27157798
• SCHEMBL14889219
• 18:1 SM (d18:1/18:1(9Z)), N-oleoyl-D-erythro-sphingosylphosphorylcholine, powder
• C18:1 Sphingomyelin
• [(E,2S,3R)-3-hydroxy-2-[[(Z)-octadec-9-enoyl]amino]octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate
• N-oleoylsphingosine-1-phosphocholine
• N-(9Z-octadecenoyl)-sphingosine-1-phosphocholine
• 3,5-Dioxa-8-aza-4-phosphahexacos-17-en-1-aminium, 4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-, inner salt, 4-oxide, (7S,17Z)-
• (2-{[3-hydroxy-2-[octadec-9-enamido]octadec-4-en-1-yl phosphonato]oxy}ethyl)trimethylazanium
• SM(d18:1/18:1(9Z))
• 3,5-Dioxa-8-aza-4-phosphahexacos-17-en-1-aminium,4-hydroxy-7-[(1R,2E)-1-hydroxy-2-hexadecen-1-yl]-N,N,N-trimethyl-9-oxo-,innersalt,4-oxide,(7S,17Z)-
• G91462

• MDL： MFCD00079203
• InChIKey： FTHCPAJANRRQAM-JNYBFPDJSA-N
• Inchi： InChI=1S/C41H81N2O6P.H2O/c1-6-8-10-12-14-16-18-20-21-23-25-27-29-31-33-35-41(45)42-39(38-49-50(46,47)48-37-36-43(3,4)5)40(44)34-32-30-28-26-24-22-19-17-15-13-11-9-7-2;/h20-21,32,34,39-40,44H,6-19,22-31,33,35-38H2,1-5H3,(H-,42,45,46,47);1H2/b21-20-,34-32+;/t39-,40-;/m0./s1
• SMILES： CCCCCCCC/C=C\CCCCCCCC(N[C@H]([C@@H](O)/C=C/CCCCCCCCCCCCC)COP([O-])(OCC[N+](C)(C)C)=O)=O.O

Computed Properties

• Exact Mass: 728.583
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 38
• Monoisotopic Mass: 728.583
• Heavy Atom Count: 51
• Complexity: 867
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 12.4
• Topological Polar Surface Area: 108A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Color/Form: 5 mg/mL (860587C-5mg)
• Density: g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Phosphosphingolipids Sphingomyelins